1-(4-(6-Chloro-3-pyridinyl)-1-piperazinyl)-2-methyl-2-propanol

• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 1-[4-(6-chloropyridin-3-yl)piperazin-1-yl]-2-methylpropan-2-ol
• InChI: InChI=1S/C13H20ClN3O/c1-13(2,18)10-16-5-7-17(8-6-16)11-3-4-12(14)15-9-11/h3-4,9,18H,5-8,10H2,1-2H3
• InChI Key: QRAJJCYBVACXEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCN(CC1)C2=CN=C(C=C2)Cl)O

Description

1-(4-(6-Chloro-3-pyridinyl)-1-piperazinyl)-2-methyl-2-propanol is a useful research compound. Its molecular formula is C13H20ClN3O and its molecular weight is 269.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1-(6-chloropyridin-3-yl)piperazine (0.600 g, 3.04 mmol) in methanol (1.5 mL) was added dropwise isobutylene oxide (0.274 mL, 3.04 mmol). The reaction was left to stir at room temperature overnight. An additional 0.15 equivalents of isobutylene oxide were added and the reaction was placed in a 55° C. oil bath overnight. Solvent was removed in vacuo. Silica gel chromatography (gradient elution 2 to 10% methanol in DCM) afforded compound 251 (0.450 g, 55.0% yield). 1H NMR (400 MHz, CDCl3) δ 0.95-1.50 (m, 7 H) 2.23-3.61 (m, 9 H) 7.12-7.24 (m, 2 H) 8.03 (br. s., 1 H) ppm.